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In the landscape of modern drug discovery, the strategic incorporation of fluorine into lead
compounds has become a cornerstone of medicinal chemistry.[1][2] Fluorine's unique
properties—its high electronegativity, small size, and ability to form strong C-F bonds—can
profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity.[1] When
combined with chirality, these fluorinated scaffolds become powerful tools for designing highly
specific and potent therapeutic agents. 1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride
(CAS 1311314-13-2) is a prime example of such a building block. It combines a 2-fluorophenyl
ether moiety, known for modulating electronic properties and improving pharmacokinetic
profiles, with a chiral 2-aminobutoxy side chain, which provides a key vector for interaction with
biological targets and further synthetic elaboration. This guide provides a comprehensive
technical overview of this compound, from its synthesis and characterization to its handling and
potential applications, designed for researchers and drug development professionals.

Physicochemical and Structural Characteristics

1-(2-Aminobutoxy)-2-fluorobenzene hydrochloride is a primary amine hydrochloride salt.[3]
Its structure features a chiral center at the C2 position of the butoxy chain, meaning it exists as
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(R) and (S) enantiomers. The presence of both an ether linkage and a primary amine makes it

a versatile intermediate.[3]

Property Value Source
CAS Number 1311314-13-2 [3]
Molecular Formula C10H15CIFNO [3]
Molecular Weight 219.68 g/mol [3]

1-(2-fluorophenoxy)butan-2-
Synonym(s) . : [3]
amine hydrochloride

White to off-white solid

Appearance ) General Knowledge
(predicted)

Storage Sealed in dry, 2-8°C [3]

Topological Polar Surface Area
35.25 A2 [3]

(TPSA)

LogP 2.3636 [3]

Hydrogen Bond Donors 1 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bonds 4 [3]

Synthesis and Purification

The synthesis of 1-(2-aminobutoxy)-2-fluorobenzene is not extensively detailed in public
literature, likely due to its status as a specialized building block. However, a robust and logical
synthetic pathway can be designed based on fundamental principles of organic chemistry,
particularly the ring-opening of epoxides.[4][5][6] This approach offers excellent control over
regioselectivity and allows for the introduction of the chiral center from a readily available
starting material.

Proposed Synthetic Pathway
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The proposed synthesis is a three-step process starting from 2-fluorophenol and a chiral C4
epoxide, such as (S)-1,2-epoxybutane. This pathway is advantageous as it builds the core
structure efficiently and establishes the desired stereochemistry early in the sequence.
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DMF, 0°C to RT

((S)-1-(2-FIuorophenoxy)butan-Z-oD

Step 1: Nucleophilic Ring-Opening

(Z-Fluorophenol + NaHJ (S)-1,2-Epoxybutane

Step 3: Hydrochloride Salt Formation

((R)-l-(Z-Fluorophenoxy)butan-2-amine) QCI in Ether

Y A

[(R)-l-(Z-Aminobutoxy)-2-f|uorobenzene HC

Target Product: )
|

((S)—1—(2—FIuorophenoxy)butan—Z—oD

DCM, 0°C
\

Step 2: Introduction of Amine (via Mesylation & Azide Displacement)

—[Mesyl Chloride, Et3N)

Qntermediate Mesylate)&

(SN2 Invers
Y

DMF, 60°C

ion)

(Sodium Azide (NaNS)J

((R)—Z—Azido—l—(Z—fIuorophenoxy)butane) (HZ, Pd/C or LiAIH4)

Reduction

A

/

A
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((R)-1-(2-FIuorophenoxy)butan-2-amine)

© 2026 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13263137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Analytical Characterization Workflow

Synthesized Product

den/tty\‘ﬁy

Purity

PERyKStereochemistry Assessment

Reverse-Phase HPLC
(Determines Chemical Purity)

If pure

Structural Eluc1dat10

1H, 13C, 19F NMR

Mass Spectrometw (MS)
Confirms Connectivity & Fluorine Presence)

Infrared (IR) Spectroscopy
(Confirms Molecular Weight)

(Confirms Functional Groups

¢

Chiral HPLC
Determines Enantiomeric Excess)

)]\

Final Confirmation

Final Conﬁrmatiork{n:l Confirmation

Final Confirmation
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Safety & Handling Protocol

Hazard Assessment

- Irritant (Skin/Eyes)
- Potential Acute Toxicity
- Handle as Hazardous

equires

Personal Protective Equipment (PPE)
- Safety Goggles / Face Shield
- Nitrile Gloves
- Lab Coat

uring

Engineering Controls & Handling
- Use in a Chemical Fume Hood
- Avoid Inhalation of Dust
- Avoid Contact with Skin/Eyes
- Ground Equipment (if solid is fine powder)

In Case of

Spill & Emergency Response
- Evacuate Area
- Absorb with Inert Material
- Place in Sealed Container for Disposal
- Access to Eyewash/Safety Shower

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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